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Compound of Interest

Compound Name: GalNac-L96

cat. No.: B10857034

Proper and safe disposal of GalNac-L96 is essential for maintaining laboratory safety and
ensuring environmental compliance. As a specialized chemical used in biomedical research,
GalNac-L96 and any materials contaminated with it must be treated as hazardous waste
unless explicitly determined otherwise by your institution's Environmental Health and Safety
(EHS) department.[1] The information provided in the Safety Data Sheet (SDS) indicates that
the substance causes skin and eye irritation and is harmful to aquatic life with long-lasting
effects.[2][3] Therefore, it must not be disposed of down the drain or in regular trash.[1][4]

The following procedures provide a step-by-step guide for the safe handling and disposal of
GalNac-L96 waste, in line with general laboratory hazardous waste management protocols.

Hazard Identification and Data

Based on available Safety Data Sheets, GalNac-L96 and its analogs present specific hazards
that dictate its disposal route. All chemicals, including GalNac-L96, should be handled with
caution as they may pose unknown hazards.
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o Precautionary
Hazard Category GHS Classification Source
Statement

H315: Causes skin

Skin Irritation Category 2 o
Irritation
o H319: Causes serious
Eye Irritation Category 2A o
eye irritation
o H302: Harmful if
Acute Oral Toxicity Category 4

swallowed

H410: Very toxic to
Acute Category 1,

Aquatic Toxicity ) aquatic life with long
Chronic Category 1 ,
lasting effects

P501: Dispose of
. contents/ container to
Disposal -
an approved waste

disposal plant

Experimental Protocols: Step-by-Step Disposal
Procedures

This protocol outlines the standard procedure for the collection and disposal of GalNac-L96

waste.
1. Personal Protective Equipment (PPE) and Preparation:

» Before handling the waste, ensure you are wearing appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.

» Designate a specific, well-ventilated area for waste accumulation, known as a Satellite
Accumulation Area (SAA). This area must be at or near the point of waste generation.

2. Waste Collection and Segregation:

e Solid Waste: Collect unused or expired solid GalNac-L96, as well as contaminated items like
weigh boats, pipette tips, and wipes, in a dedicated, compatible hazardous waste container.
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The container must have a secure, tight-fitting lid.

Liguid Waste: Collect solutions containing GalNac-L96 (e.g., from experiments or dissolved
stock solutions) in a separate, leak-proof, and chemically compatible container (plastic is
often preferred). Do not fill the container beyond 90% capacity to allow for expansion.

Avoid Mixing: Do not mix GalNac-L96 waste with incompatible chemicals. For instance,
store it separately from acids and bases.

. Container Labeling:

Immediately label the waste container with a hazardous waste tag provided by your
institution's EHS department.

The label must include:

The words "Hazardous Waste."

[e]

o

The full chemical name: "GalNac-L96" and any other constituents in the waste stream.

[¢]

The approximate concentration and volume of each component.

The date when waste was first added to the container.

[¢]

[e]

Relevant hazard information (e.qg., "Irritant,” "Aquatic Toxin").

. Storage in Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in your designated SAA.

Ensure the container is kept closed at all times, except when adding waste.

The SAA should be inspected weekly for any signs of leakage.

. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowed time
(typically 6-12 months, check your institutional policy), contact your EHS department to
schedule a waste pickup.
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» Do not attempt to dispose of the chemical waste yourself. All hazardous waste must be
handled by trained professionals through an approved disposal program.

6. Disposal of Empty Containers:

« A container that held GalNac-L96 is not considered regular trash until it is "empty" according
to regulatory standards.

» To render a container empty, remove all possible contents.

e |tis best practice to rinse the container three times with a suitable solvent (e.g., ethanol or
DMSO, in which GalNac-L96 is soluble).

o Crucially, the rinsate from these washes must be collected and disposed of as hazardous
liquid waste.

e Once triple-rinsed, deface or remove all chemical labels from the empty container before
disposing of it as regular lab glass or trash, as per your institution's guidelines.

Disposal Workflow Visualization

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of GalNac-L96 waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10857034?utm_src=pdf-body
https://www.benchchem.com/product/b10857034?utm_src=pdf-body
https://www.benchchem.com/product/b10857034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

GalNac-L96 Waste Generated
(Solid, Liquid, or Contaminated Material)
l I

[ Step 1: Wear Appropriate PPE
(

Gloves, Eye Protection, Lab Coat)

'

Step 2: Segregate Waste
(Solid vs. Liquid)

Regular Trash

Step 3: Use Compatible, Labeled
Hazardous Waste Container

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Arrange for Pickup by
Environmental Health & Safety (EHS)

Final Disposal at Approved
Waste Management Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GalNac-L96 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [GalNac-L96 proper disposal procedures]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10857034#galnac-
|96-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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